![molecular formula C21H28N8 B5554812 N,N-dimethyl-1-(4-methyl-5-{1-[(2-pyridin-2-ylpyrimidin-5-yl)methyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)methanamine](/img/structure/B5554812.png)
N,N-dimethyl-1-(4-methyl-5-{1-[(2-pyridin-2-ylpyrimidin-5-yl)methyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules often involves multi-step chemical reactions, starting from simpler precursors. For example, the synthesis of compounds with a 2-aminopyrimidine template targeting the Wnt beta-catenin cellular messaging system demonstrates the intricacy of designing molecules with specific biological activities (Pelletier et al., 2009). Such processes require careful optimization to improve yield and pharmacokinetic properties.
Molecular Structure Analysis
Determining the molecular structure of chemical compounds is crucial for understanding their chemical behavior and potential applications. Techniques such as X-ray crystallography provide detailed insights into the arrangement of atoms within a molecule, as seen in studies of isothiazolopyridine derivatives (Karczmarzyk & Malinka, 2004). These analyses help in predicting the reactivity and interaction of the molecules with biological targets.
Chemical Reactions and Properties
Investigating the chemical reactions and properties of a compound involves studying its reactivity with different chemicals under various conditions. This is essential for understanding its stability, reactivity, and potential use in synthesis or as a part of larger chemical systems. An example includes the study of ring-opening reactions of isoxazolopyridinium salts, which illustrates how different reactants and conditions can lead to a variety of products (Jones & Phipps, 1976).
Physical Properties Analysis
The physical properties of chemical compounds, such as melting point, boiling point, solubility, and crystal structure, are fundamental characteristics that affect their handling and application. The crystal and molecular structures of certain compounds, for instance, provide insights into their physical properties and potential applications in materials science or as pharmaceuticals (Dolzhenko et al., 2011).
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards various reagents, are critical for the application of compounds in chemical reactions and in the development of pharmaceuticals or materials. Studies on the transformation of pyrrolidines illustrate the importance of understanding these properties for the successful application of compounds in synthetic chemistry (Katritzky et al., 1999).
Scientific Research Applications
Capillary Electrophoresis in Pharmaceuticals
- Research Context: The study by Ye et al. (2012) focused on nonaqueous capillary electrophoretic separation of imatinib mesylate (IM) and related substances, including compounds structurally similar to the queried compound. This method is effective for quality control in pharmaceuticals (Ye et al., 2012).
Synthesis of Novel Compounds for Pharmacological Use
- Research Context: Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which share structural characteristics with the queried compound. These compounds exhibited significant anti-inflammatory and analgesic activities, highlighting their potential in pharmaceutical applications (Abu‐Hashem et al., 2020).
Chemical Transformations and Synthesis
- Research Context: Mataka et al. (1992) investigated the chemical transformation of triaryl-2H-furo[3,2-b]pyrrole-2,6(6aH)-diones, resulting in compounds related to the queried compound. This study contributes to the understanding of chemical processes involved in the synthesis of complex organic molecules (Mataka et al., 1992).
Antimicrobial Studies
- Research Context: Prakash et al. (2013) synthesized new compounds with a piperidin ring, similar to the queried compound, and evaluated their antimicrobial activities. These compounds were active against various bacterial and fungal strains, indicating their potential use in treating infections (Prakash et al., 2013).
Bone Formation Research
- Research Context: Pelletier et al. (2009) discovered a compound that targets the Wnt beta-catenin cellular messaging system, similar in structure to the queried compound. This compound showed potential in treating bone disorders, as it increased trabecular bone formation rate in rats (Pelletier et al., 2009).
Mechanism of Action
properties
IUPAC Name |
N,N-dimethyl-1-[4-methyl-5-[1-[(2-pyridin-2-ylpyrimidin-5-yl)methyl]piperidin-4-yl]-1,2,4-triazol-3-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N8/c1-27(2)15-19-25-26-21(28(19)3)17-7-10-29(11-8-17)14-16-12-23-20(24-13-16)18-6-4-5-9-22-18/h4-6,9,12-13,17H,7-8,10-11,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTDROXULHEVKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)CC3=CN=C(N=C3)C4=CC=CC=N4)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-1-(4-methyl-5-{1-[(2-pyridin-2-ylpyrimidin-5-yl)methyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.